Cas no 79931-41-2 (5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride)
![5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride structure](https://www.kuujia.com/scimg/cas/79931-41-2x500.png)
79931-41-2 structure
Product name:5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride
5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride
- 5-chloro-3-[1-(2-phenylethyl)-3,6-dihydro-2H-pyridin-4-yl]-1H-indole,hydrochloride
- 1H-Indole, 5-chloro-3-(1,2,3,6-tetrahydro-1-(2-phenylethyl)-4-pyridinyl)-, monohydrochloride
- 5-Chloro-3-(1-phenethyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole hydrochloride
- DTXSID50229961
- 1H-Indole, 5-chloro-3-(1-phenethyl-1,2,3,6-tetrahydro-4-pyridinyl)-, monohydrochloride
- 79931-41-2
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- Inchi: InChI=1S/C21H21ClN2.ClH/c22-18-6-7-21-19(14-18)20(15-23-21)17-9-12-24(13-10-17)11-8-16-4-2-1-3-5-16;/h1-7,9,14-15,23H,8,10-13H2;1H
- InChI Key: WPLAGCSDSQXJHK-UHFFFAOYSA-N
- SMILES: C1CN(CC=C1C2=CNC3=C2C=C(C=C3)Cl)CCC4=CC=CC=C4.Cl
Computed Properties
- Exact Mass: 372.1160041g/mol
- Monoisotopic Mass: 372.1160041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 443
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 19Ų
5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride Related Literature
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1. 3-Selenocyanate-indoles as new agents for the treatment of superficial and mucocutaneous infections†Priscilla Maciel Quatrin,Daiane Flores Dalla Lana,Luana Candice Genz Bazana,Luis Flávio Souza de Oliveira,Mario Lettieri Teixeira,Edilma Elaine Silva,William Lopes,Rômulo Faria Santos Canto New J. Chem., 2019,43, 926-933
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Gavin A. Craig,Mark Murrie Chem. Soc. Rev., 2015,44, 2135-2147
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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Rong Sun,Xiao-Jiao Du,Chun-Yang Sun,Song Shen,Yang Liu,Yan Bao,Yan-Hua Zhu Biomater. Sci., 2015,3, 1105-1113
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